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Compound of Interest

Compound Name: Thorium tetrafluoride

Cat. No.: B1583936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of key thermochemical data for a series of actinide

tetrafluorides (AnF₄). The information presented is essential for understanding the stability and

reactivity of these compounds, which is critical in fields ranging from nuclear fuel cycle

chemistry to the development of radiopharmaceuticals. This document summarizes

experimentally determined enthalpies of formation and lattice energies, details the

experimental protocols used for these measurements, and illustrates the relationships between

these thermochemical quantities.

Quantitative Data Summary
The following table summarizes the standard enthalpy of formation (ΔHf°) and calculated lattice

energies (UL) for selected actinide tetrafluorides. These values are crucial for predicting the

energetic feasibility of chemical reactions involving these compounds.
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Compound Actinide
Standard Enthalpy
of Formation (ΔHf°)
(kJ/mol)

Lattice Energy (UL)
(kJ/mol, calculated)

ThF₄ Thorium -2049.3 8450

UF₄ Uranium -1910.4 8638

NpF₄ Neptunium -1837 8782

PuF₄ Plutonium -1824 8910

AmF₄ Americium -1657 9035

CmF₄ Curium -1640 9158

Note: The standard enthalpies of formation are experimentally determined values, primarily

from fluorine bomb calorimetry and solution calorimetry. The lattice energies are calculated

based on the Born-Haber cycle, incorporating the experimental enthalpy of formation and other

thermodynamic data.

Experimental Protocols
The determination of thermochemical data for actinide tetrafluorides requires specialized

techniques due to the radioactive and reactive nature of these materials. The primary

experimental methods employed are fluorine bomb calorimetry and solution calorimetry.

Fluorine Bomb Calorimetry
Fluorine bomb calorimetry is a powerful technique for the direct determination of the enthalpy

of formation of fluorides. The high reactivity of fluorine gas ensures complete reaction with the

actinide metal.

Methodology:

Sample Preparation: A precisely weighed sample of the pure actinide metal is placed in a

sample holder, typically made of a resistant material like nickel or monel, within a high-

pressure reaction vessel known as a "bomb."
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Bomb Assembly: The bomb is sealed and evacuated to remove any atmospheric gases. It is

then charged with a known excess of high-purity fluorine gas.

Calorimeter Setup: The bomb is submerged in a known mass of water in a well-insulated

calorimeter. The temperature of the water is monitored with a high-precision thermometer.

Ignition and Data Acquisition: The reaction is initiated by passing an electrical current

through a fuse wire in contact with the sample. The temperature of the calorimeter is

recorded before, during, and after the reaction to determine the temperature change (ΔT).

Calibration: The energy equivalent of the calorimeter is determined by combusting a

standard substance with a known enthalpy of combustion, such as benzoic acid, under

identical conditions.

Data Analysis: The heat released by the reaction is calculated from the temperature change

and the energy equivalent of the calorimeter. After correcting for the heat of combustion of

the fuse wire and other side reactions, the standard enthalpy of formation of the actinide

tetrafluoride is determined.

Solution Calorimetry
Solution calorimetry provides an alternative method for determining the enthalpy of formation,

particularly when direct fluorination is not feasible. This method involves measuring the heat of

solution of the actinide tetrafluoride and the corresponding actinide metal in a suitable solvent.

Methodology:

Calorimeter Preparation: A solution calorimeter, often of the isoperibol or isothermal type, is

prepared with a specific volume of a suitable solvent, such as an acidic aqueous solution

(e.g., 1 M HCl). The temperature of the calorimeter is allowed to stabilize.

Sample Encapsulation: A precisely weighed sample of the actinide tetrafluoride is sealed in a

thin-walled glass ampoule.

Measurement of Heat of Solution: The ampoule is submerged in the solvent within the

calorimeter. Once thermal equilibrium is reached, the ampoule is broken, and the heat
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change accompanying the dissolution of the salt is measured by monitoring the temperature

change of the solution.

Measurement of Heat of Reaction of the Metal: In a separate experiment, the heat of

reaction of the pure actinide metal in the same solvent is measured.

Hess's Law Calculation: By applying Hess's Law and using the known enthalpy of formation

of the solvent and other relevant species, the standard enthalpy of formation of the actinide

tetrafluoride can be calculated from the measured heats of solution.

Logical Relationships and Visualization
The relationship between the standard enthalpy of formation, lattice energy, and other key

thermochemical quantities is best described by the Born-Haber cycle. This thermodynamic

cycle allows for the calculation of lattice energy, a value that cannot be measured directly.
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Caption: Born-Haber cycle for the formation of an actinide tetrafluoride (AnF₄).

This diagram illustrates the energetic steps involved in forming an ionic solid from its

constituent elements in their standard states. The standard enthalpy of formation (ΔHf°) is the

overall enthalpy change for this process. The cycle shows that ΔHf° is the sum of the

enthalpies of atomization of the actinide (An) and fluorine (F₂), the ionization energies (IE) of

the actinide, the electron affinity (EA) of fluorine, and the negative of the lattice energy (UL).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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